Cas no 1806264-36-7 (3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806264-36-7
• MF: C₈H₆F₆N₂O₂
• MW: 276.135862827301
• CID: 4833559
• Update Time: 2025-06-11

3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F6N2O2/c9-7(10,11)5-3(1-15)6(16-2-4(5)17)18-8(12,13)14/h2,17H,1,15H2
• InChI Key： QESRDZLAZIZIDN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CN)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 1.8
• Topological Polar Surface Area: 68.4

Additional information on 3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806264-36-7)

3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806264-36-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a hydroxy group, and two trifluoromethoxy and trifluoromethyl substituents, which contribute to its distinct chemical and biological properties. Its molecular structure makes it a promising candidate for applications in drug discovery and material science.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are particularly intrigued by the potential of CAS No. 1806264-36-7 to serve as a building block for novel therapeutics targeting neurological disorders and inflammatory conditions. Recent studies have highlighted the role of trifluoromethylated compounds in improving drug efficacy, making this compound a focal point for innovation.

In the context of sustainable chemistry, the synthesis and application of 3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine align with the industry's shift toward eco-friendly processes. The incorporation of fluorine atoms often reduces the required dosage of active ingredients, minimizing environmental impact. This aligns with the global demand for greener alternatives in chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical formulations. The pyridine core and its trifluoromethoxy substituents are known to enhance pesticidal activity while maintaining low toxicity profiles. This has led to increased exploration of CAS No. 1806264-36-7 in crop protection solutions, addressing the need for safer and more effective pest management strategies.

From a technical perspective, the synthesis of 3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves multi-step organic reactions, including amination and fluorination processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to ensure high purity and structural integrity. These methodologies are frequently discussed in academic forums and industry publications, reflecting their relevance to current research trends.

The versatility of CAS No. 1806264-36-7 extends to its potential use in material science, particularly in the development of advanced polymers and coatings. The trifluoromethyl groups impart exceptional thermal and chemical resistance, making the compound valuable for high-performance applications. This aligns with the rising demand for durable materials in aerospace, electronics, and automotive industries.

In conclusion, 3-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a cutting-edge compound with multifaceted applications. Its unique structural features and compatibility with green chemistry principles position it as a key player in the future of scientific innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions across diverse fields.